rubroflavin
rubroflavin
Brand Name:
Vulcanchem
CAS No.:
138749-63-0
VCID:
VC0158131
InChI:
InChI=1S/C9H11N3O3S2/c1-16-6-3-5(13)4-7(17(2)15)8(6)11-12-9(10)14/h3-4H,1-2H3,(H3,10,12,14)/b11-8-/t17-/m0/s1
SMILES:
CSC1=CC(=O)C=C(C1=NNC(=O)N)S(=O)C
Molecular Formula:
C9H11N3O3S2
Molecular Weight:
273.3 g/mol
rubroflavin
CAS No.: 138749-63-0
Main Products
VCID: VC0158131
Molecular Formula: C9H11N3O3S2
Molecular Weight: 273.3 g/mol
| CAS No. | 138749-63-0 |
|---|---|
| Product Name | rubroflavin |
| Molecular Formula | C9H11N3O3S2 |
| Molecular Weight | 273.3 g/mol |
| IUPAC Name | [(Z)-[2-methylsulfanyl-6-[(S)-methylsulfinyl]-4-oxocyclohexa-2,5-dien-1-ylidene]amino]urea |
| Standard InChI | InChI=1S/C9H11N3O3S2/c1-16-6-3-5(13)4-7(17(2)15)8(6)11-12-9(10)14/h3-4H,1-2H3,(H3,10,12,14)/b11-8-/t17-/m0/s1 |
| Standard InChIKey | UWVQDKLIYCMDDV-NLZINVLXSA-N |
| Isomeric SMILES | CSC\1=CC(=O)C=C(/C1=N\NC(=O)N)[S@@](=O)C |
| SMILES | CSC1=CC(=O)C=C(C1=NNC(=O)N)S(=O)C |
| Canonical SMILES | CSC1=CC(=O)C=C(C1=NNC(=O)N)S(=O)C |
| Synonyms | rubroflavin |
| PubChem Compound | 6509861 |
| Last Modified | Nov 09 2021 |
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